![molecular formula C13H16N4O2 B8612015 Acetamide, N-[2-[5-[(aminocarbonyl)amino]-1H-indol-3-yl]ethyl]- CAS No. 122110-32-1](/img/structure/B8612015.png)
Acetamide, N-[2-[5-[(aminocarbonyl)amino]-1H-indol-3-yl]ethyl]-
Cat. No. B8612015
M. Wt: 260.29 g/mol
InChI Key: DZZTZVSMRRAIGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06730707B2
Procedure details
The product from Example 3 is dissolved in acetic acid-water (1:2, 3 mL) and sodium cyanate (2 mmol) added. This is stirred until a brownish gum is precipitated. The mixture is extracted with chloroform (3×30 mL), and the organic extracts washed with saturated sodium bicarbonate, dried with magnesium sulfate and the solvent evaporated in vacuo. The resulting product is purified by reverse-phase HPLC as above.
Name
sodium cyanate
Quantity
2 mmol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[C:5]2[CH2:11][CH2:12][NH:13][C:14](=[O:16])[CH3:15].[O-:17][C:18]#[N:19].[Na+]>C(O)(=O)C.O>[NH:1]([C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[C:5]2[CH2:11][CH2:12][NH:13][C:14](=[O:16])[CH3:15])[C:18]([NH2:19])=[O:17] |f:1.2,3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC=1C=C2C(=CNC2=CC1)CCNC(C)=O
|
|
Name
|
|
|
Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O.O
|
Step Two
|
Name
|
sodium cyanate
|
|
Quantity
|
2 mmol
|
|
Type
|
reactant
|
|
Smiles
|
[O-]C#N.[Na+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
This is stirred until a brownish gum
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is precipitated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The mixture is extracted with chloroform (3×30 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic extracts washed with saturated sodium bicarbonate
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with magnesium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent evaporated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting product is purified by reverse-phase HPLC as above
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
N(C(=O)N)C=1C=C2C(=CNC2=CC1)CCNC(C)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
